Cas no 955337-52-7 (2-({4-(3-fluorophenyl)amino-1-phenyl-1H-pyrazolo3,4-dpyrimidin-6-yl}(methyl)amino)ethan-1-ol)

• Product Name: 2-({4-(3-fluorophenyl)amino-1-phenyl-1H-pyrazolo3,4-dpyrimidin-6-yl}(methyl)amino)ethan-1-ol
• CAS No: 955337-52-7
• MF: C₂₀H₁₉FN₆O
• MW: 378.402866601944
• CID: 6208894
• PubChem ID: 17016899
• Update Time: 2025-06-22

2-({4-(3-fluorophenyl)amino-1-phenyl-1H-pyrazolo3,4-dpyrimidin-6-yl}(methyl)amino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-({4-(3-fluorophenyl)amino-1-phenyl-1H-pyrazolo3,4-dpyrimidin-6-yl}(methyl)amino)ethan-1-ol
• F2090-0689
• 955337-52-7
• AKOS002328374
• 2-[{4-[(3-fluorophenyl)amino]-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl}(methyl)amino]ethanol
• 2-[[4-(3-fluoroanilino)-1-phenylpyrazolo[3,4-d]pyrimidin-6-yl]-methylamino]ethanol
• 2-((4-((3-fluorophenyl)amino)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl)(methyl)amino)ethanol
• 2-({4-[(3-fluorophenyl)amino]-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl}(methyl)amino)ethan-1-ol

• Inchi： 1S/C20H19FN6O/c1-26(10-11-28)20-24-18(23-15-7-5-6-14(21)12-15)17-13-22-27(19(17)25-20)16-8-3-2-4-9-16/h2-9,12-13,28H,10-11H2,1H3,(H,23,24,25)
• InChI Key： VCXFVVQWSRGTRO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)NC1=C2C=NN(C3C=CC=CC=3)C2=NC(=N1)N(C)CCO

Computed Properties

• Exact Mass: 378.16043741g/mol
• Monoisotopic Mass: 378.16043741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 79.1Ų

Additional information on 2-({4-(3-fluorophenyl)amino-1-phenyl-1H-pyrazolo3,4-dpyrimidin-6-yl}(methyl)amino)ethan-1-ol

2-{[4-(3-Fluorophenyl)amino-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl](methyl)amino}ethan-1-ol: A Comprehensive Overview

The compound with CAS No. 955337-52-7, named 2-{[4-(3-fluorophenyl)amino-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl](methyl)amino}ethan-1-ol, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazolo[pyrimidine] derivatives, which have been extensively studied for their diverse biological activities. The structure of this molecule is characterized by a pyrazolo[3,4-d]pyrimidine ring system, which is a fused bicyclic structure combining pyrazole and pyrimidine moieties. This unique structure contributes to its pharmacological properties and makes it a promising candidate for drug development.

The pyrazolo[3,4-d]pyrimidine core is a key feature of this compound, as it is known to exhibit potent biological activities, including antitumor, anti-inflammatory, and antimicrobial effects. The presence of the fluorophenyl group at the 4-position of the pyrazolo ring introduces electronic effects that can modulate the compound's activity. Fluorine substitution is often utilized in drug design to enhance lipophilicity and improve bioavailability. Additionally, the methylamino group attached to the ethanamine moiety further enhances the molecule's versatility by providing additional sites for potential interactions with biological targets.

Recent studies have highlighted the importance of heterocyclic compounds like this one in targeting specific molecular pathways involved in diseases such as cancer. For instance, pyrazolo[pyrimidine] derivatives have been shown to inhibit key enzymes and receptors associated with tumor growth and metastasis. The fluorophenyl substitution in this compound may also play a role in enhancing its selectivity for specific targets, making it a valuable tool in precision medicine.

From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. The synthesis typically begins with the preparation of the pyrazolo[pyrimidine] core through cyclization reactions involving appropriate precursors. Subsequent steps involve functional group transformations to introduce the fluorophenyl, methylamino, and hydroxymethyl groups. These steps are critical for achieving the desired molecular architecture and ensuring the compound's stability and activity.

Preclinical studies on this compound have demonstrated its ability to modulate cellular signaling pathways involved in inflammation and apoptosis. For example, it has been shown to inhibit the activity of kinases such as JAK2 and SRC, which are implicated in various inflammatory diseases and cancers. The ethanamine moiety in this compound may also contribute to its ability to cross cellular membranes, enhancing its bioavailability and efficacy.

In terms of therapeutic applications, this compound holds promise as a potential lead molecule for developing novel anti-inflammatory and anticancer agents. Its unique combination of structural features makes it an attractive candidate for further optimization through medicinal chemistry approaches. Ongoing research is focused on improving its pharmacokinetic properties and evaluating its safety profile in preclinical models.

In conclusion, 2-{[4-(3-fluorophenyl)amino-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl](methyl)amino}ethan-1